2-(3-Methoxyphenyl)-4-[4-(4-methylphenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(3-methoxyphenyl)-4-[4-(4-methylphenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C24H25N5O/c1-18-6-8-20(9-7-18)27-12-14-28(15-13-27)24-23-17-22(26-29(23)11-10-25-24)19-4-3-5-21(16-19)30-2/h3-11,16-17H,12-15H2,1-2H3
• InChI Key: SRVOGOWMYKEDMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(CC2)C3=NC=CN4C3=CC(=N4)C5=CC(=CC=C5)OC
• Molecular Formula: C24H25N5O
• Molecular Weight: 399.5 g/mol

Description

2-(3-Methoxyphenyl)-4-[4-(4-methylphenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a pyrazolopyrazine derivative that has shown promise in various fields, including medicinal chemistry, biochemistry, and pharmacology. In

Mechanism of Action

The mechanism of action of 2-(3-Methoxyphenyl)-4-[4-(4-methylphenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine is not fully understood, but it is believed to act as a modulator of various signaling pathways and cellular processes. It has been shown to inhibit the activity of certain enzymes and to modulate the activity of various receptors and ion channels.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(3-Methoxyphenyl)-4-[4-(4-methylphenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine vary depending on the specific application and context. In medicinal chemistry, it has been shown to have anticancer and neuroprotective effects. In biochemistry, it has been used to study protein-protein interactions and enzyme kinetics. In pharmacology, it has been shown to modulate various signaling pathways and cellular processes.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-Methoxyphenyl)-4-[4-(4-methylphenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine in lab experiments is its versatility. It can be used in a variety of applications, including medicinal chemistry, biochemistry, and pharmacology. Another advantage is its relatively low toxicity, which makes it a safer alternative to other chemical compounds. One limitation is its relatively high cost, which may limit its use in certain applications.

Future Directions

There are many possible future directions for the study of 2-(3-Methoxyphenyl)-4-[4-(4-methylphenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine. One direction is the further investigation of its potential applications in medicinal chemistry, particularly in the development of new anticancer and neuroprotective drugs. Another direction is the study of its effects on various signaling pathways and cellular processes, which could lead to the development of new therapeutic targets. Additionally, the development of new synthesis methods and analogs could lead to the discovery of even more potent and versatile compounds.

Synthesis Methods

The synthesis of 2-(3-Methoxyphenyl)-4-[4-(4-methylphenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine involves the reaction of 3-methoxyphenyl hydrazine and 4-(4-methylphenyl)piperazine with 2,3-dichloropyrazine in the presence of a base such as potassium carbonate. The reaction proceeds through a series of intermediate steps, including the formation of a pyrazolopyrazine ring and subsequent substitution reactions.

Scientific Research Applications

2-(3-Methoxyphenyl)-4-[4-(4-methylphenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine has been studied extensively for its potential applications in various fields of scientific research. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and neurological disorders. In biochemistry, it has been used as a tool to study protein-protein interactions and enzyme kinetics. In pharmacology, it has been studied for its effects on various signaling pathways and cellular processes.